Cas no 2728780-15-0 (5-{4-(1S)-1-aminoethylpiperidin-1-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione)
5-{4-(1S)-1-aminoethylpiperidin-1-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 5-{4-[(1S)-1-aminoethyl]piperidin-1-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
- 2728780-15-0
- EN300-33370795
- 5-{4-(1S)-1-aminoethylpiperidin-1-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
-
- Inchi: 1S/C20H24N4O4/c1-11(21)12-6-8-23(9-7-12)13-2-3-14-15(10-13)20(28)24(19(14)27)16-4-5-17(25)22-18(16)26/h2-3,10-12,16H,4-9,21H2,1H3,(H,22,25,26)/t11-,16?/m0/s1
- InChI Key: JBCDVIDPEJZTNH-CHPOKUKFSA-N
- SMILES: O=C1C2=C(C=CC(=C2)N2CCC([C@H](C)N)CC2)C(N1C1C(NC(CC1)=O)=O)=O
Computed Properties
- Exact Mass: 384.17975526g/mol
- Monoisotopic Mass: 384.17975526g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 3
- Complexity: 688
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 113Ų
5-{4-(1S)-1-aminoethylpiperidin-1-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-33370795-1g |
5-{4-[(1S)-1-aminoethyl]piperidin-1-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione |
2728780-15-0 | 1g |
$0.0 | 2023-09-04 | ||
| Enamine | EN300-33370795-1.0g |
5-{4-[(1S)-1-aminoethyl]piperidin-1-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione |
2728780-15-0 | 95.0% | 1.0g |
$0.0 | 2025-03-18 |
5-{4-(1S)-1-aminoethylpiperidin-1-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 5-{4-(1S)-1-aminoethylpiperidin-1-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
Introduction to Compound with CAS No. 2728780-15-0 and Its Applications in Modern Chemical Biology
The compound with the CAS number 2728780-15-0 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its systematic name, 5-{4-(1S)-1-aminoethylpiperidin-1-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione, provides a detailed insight into its complex structural framework and potential biological activities. This introduction aims to explore the unique characteristics of this compound, its synthetic pathways, and its emerging applications in contemporary research.
The molecular structure of this compound features a sophisticated blend of heterocyclic rings, including piperidine and isoindole moieties, which are known for their diverse pharmacological properties. The presence of functional groups such as aminoethyl and dioxopiperidine further enhances its potential as a bioactive molecule. Such structural features make it a promising candidate for further exploration in drug discovery and development.
In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways involved in various diseases. The compound with CAS no. 2728780-15-0 has shown promise in preliminary studies as a potential modulator of key cellular processes. Its ability to interact with specific targets within biological systems makes it an attractive candidate for further investigation.
One of the most fascinating aspects of this compound is its potential role in the treatment of neurological disorders. The piperidine ring is particularly relevant in this context, as it is commonly found in many drugs that target the central nervous system. The aminoethyl side chain adds an additional layer of complexity, suggesting possible interactions with neurotransmitter receptors or other critical proteins involved in neural signaling.
The dioxopiperidine moiety is another key feature that contributes to the compound's unique properties. This group has been identified as a crucial element in several bioactive molecules, often contributing to their binding affinity and selectivity towards specific biological targets. In the case of this compound, the dioxopiperidine ring may play a significant role in its interactions with therapeutic targets.
Synthetic chemistry plays a pivotal role in the development of novel bioactive molecules. The synthesis of the compound with CAS no. 2728780-15-0 involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to construct the complex molecular framework efficiently.
The isoindole ring system is another important structural component that contributes to the compound's pharmacological profile. Isoindoles have been extensively studied for their potential applications in medicinal chemistry due to their ability to exhibit various biological activities. The presence of this moiety in the compound suggests that it may possess similar properties, making it a valuable asset in drug discovery efforts.
Recent research has also highlighted the importance of computational methods in predicting the biological activity of novel compounds. Molecular modeling and virtual screening techniques have been utilized to identify potential binding interactions between this compound and its target proteins. These computational approaches have provided valuable insights into its mechanism of action and have guided further experimental investigations.
The compound's potential applications extend beyond neurological disorders. Preliminary studies have suggested that it may also have therapeutic effects on other conditions such as cancer and inflammation. The ability of this molecule to modulate multiple biological pathways makes it a versatile tool for investigating complex diseases.
In conclusion, the compound with CAS no. 2728780-15-0 is a structurally complex and biologically relevant molecule with significant potential in pharmaceutical research. Its unique combination of heterocyclic rings and functional groups makes it an attractive candidate for further exploration in drug discovery efforts aimed at treating various diseases.
2728780-15-0 (5-{4-(1S)-1-aminoethylpiperidin-1-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)